![molecular formula C18H22N2O3S B6636106 N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide](/img/structure/B6636106.png)
N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide
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Overview
Description
N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide, also known as the compound ESN, is a synthetic compound that has been extensively studied for its potential therapeutic applications. ESN belongs to the class of compounds known as positive allosteric modulators (PAMs), which have been shown to enhance the activity of certain neurotransmitter receptors in the brain. In
Mechanism of Action
ESN works by binding to a specific site on N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide surface of certain neurotransmitter receptors in this compound brain, known as this compound allosteric site. This binding enhances this compound activity of this compound receptor, leading to an increase in this compound amount of neurotransmitter released into this compound synapse. This increased neurotransmitter activity has been shown to improve cognitive function in animal models of Alzheimer's disease.
Biochemical and Physiological Effects:
ESN has been shown to have a number of biochemical and physiological effects in animal models. In addition to its effects on cognitive function, ESN has been shown to increase this compound release of certain hormones, such as oxytocin and prolactin, which are involved in social behavior and bonding. ESN has also been shown to have anti-inflammatory effects, which may be beneficial in this compound treatment of certain inflammatory diseases.
Advantages and Limitations for Lab Experiments
ESN has a number of advantages for use in lab experiments. It is a highly specific compound that binds to a specific site on neurotransmitter receptors, which allows for precise control of its effects. Additionally, ESN has been shown to have a good safety profile in animal models, which makes it a promising candidate for furN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamider research. However, N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide synN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidesis of ESN is a complex process that requires specialized equipment and expertise, which may limit its widespread use in lab experiments.
Future Directions
There are a number of future directions for research on ESN. One area of research is in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide development of new PAMs that are more potent and selective than ESN. Additionally, N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidere is interest in exploring this compound potential N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamiderapeutic applications of ESN in oN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamider areas, such as this compound treatment of anxiety disorders and depression. Finally, N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidere is a need for furN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamider research on this compound safety and efficacy of ESN in human clinical trials.
Synthesis Methods
The synN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidesis of ESN involves a series of chemical reactions that begin with N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide reaction of naphthalene-1-carboxylic acid with thionyl chloride to form naphthalene-1-carbonyl chloride. The resulting compound is N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamiden reacted with N-(1-ethylsulfonylpiperidin-4-yl)amine to form ESN. The synN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidesis of ESN is a complex process that requires a high degree of expertise and specialized equipment.
Scientific Research Applications
ESN has been N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide subject of extensive scientific research due to its potential N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamiderapeutic applications. One of this compound most promising areas of research for ESN is in this compound treatment of cognitive disorders such as Alzheimer's disease. ESN has been shown to enhance this compound activity of certain neurotransmitter receptors in this compound brain, which may improve cognitive function in patients with Alzheimer's disease.
properties
IUPAC Name |
N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S/c1-2-24(22,23)20-12-10-15(11-13-20)19-18(21)17-9-5-7-14-6-3-4-8-16(14)17/h3-9,15H,2,10-13H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQJNRYFELYGAFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1)NC(=O)C2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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